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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet eine detaillierte technische Untersuchung der Gewald-Reaktion, einer

fundamentalen Mehrkomponentenreaktion zur Synthese hochsubstituierter 2-Aminothiophene.

Als leistungsstarkes Werkzeug in der organischen Synthese ermöglicht die Gewald-Reaktion

den Zugang zu Molekülgerüsten, die in der medizinischen Chemie und den

Materialwissenschaften von großer Bedeutung sind.[1][2] Wir werden den Mechanismus, den

Anwendungsbereich, detaillierte experimentelle Protokolle und praxisorientierte Einblicke

untersuchen, um Forschern die effektive Nutzung dieser vielseitigen Reaktion zu ermöglichen.

Einführung: Die Bedeutung der Gewald-Reaktion
Die 1961 von Karl Gewald entwickelte Reaktion ist eine Eintopf-Kondensation eines Ketons

oder Aldehyds mit einem α-Cyanoester (oder einem anderen aktivierten Nitril) und

elementarem Schwefel in Gegenwart einer Base.[3][4] Ihre anhaltende Relevanz ergibt sich

aus mehreren Schlüsselfaktoren:

Molekulare Komplexität in einem Schritt: Sie ermöglicht den Aufbau des

hochfunktionalisierten Thiophenrings aus einfachen, leicht verfügbaren Ausgangsmaterialien.

[5]
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Milde Reaktionsbedingungen: Die Reaktion verläuft typischerweise unter milden

Bedingungen, was die Kompatibilität mit einer Vielzahl von funktionellen Gruppen

gewährleistet.[6][7]

Privilegierte Strukturen: Das 2-Aminothiophen-Grundgerüst ist ein zentraler Baustein in

zahlreichen pharmazeutisch aktiven Verbindungen, einschließlich entzündungshemmender,

antimikrobieller und antikanzerogener Wirkstoffe, sowie in organischen Materialien wie

Farbstoffen und leitfähigen Polymeren.[2][8]

Der Reaktionsmechanismus: Ein schrittweiser
Einblick
Das Verständnis des Mechanismus ist entscheidend für die Optimierung der

Reaktionsbedingungen und die Vorhersage potenzieller Nebenprodukte. Die Gewald-Reaktion

verläuft über drei Hauptschritte, die durch eine Base, typischerweise ein sekundäres Amin wie

Morpholin oder Piperidin, katalysiert werden.[3][9]

Knoevenagel-Kondensation: Der erste Schritt ist eine basenkatalysierte Knoevenagel-

Kondensation zwischen der Carbonylverbindung und dem aktiven Methylennitril. Dies führt

zur Bildung eines stabilen α,β-ungesättigten Nitril-Intermediats.[3][8][9] Die Wahl der Base ist

hier entscheidend; Morpholin ist besonders effektiv, da es sowohl als Katalysator für diesen

Schritt als auch für die nachfolgende Cyclisierung dient.

Schwefeladdition (Thiolierung): Elementarer Schwefel (typischerweise als S₈-Ring) wird

durch die Base aktiviert und addiert sich an das α-Kohlenstoffatom des Knoevenagel-

Produkts. Der genaue Mechanismus dieser Addition ist komplex und Gegenstand aktueller

Forschung, es wird jedoch angenommen, dass er über Polysulfid-Intermediate verläuft.[9]

[10]

Intramolekulare Cyclisierung & Tautomerisierung: Das Schwefeladdukt durchläuft eine

intramolekulare Cyclisierung, bei der das Schwefelatom die Nitrilgruppe angreift. Eine

anschließende Tautomerisierung führt zum stabilen, aromatischen 2-Aminothiophen-Produkt.

[3][4][9]
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Ausgangsmaterialien

Reaktionsschritte

Produkt

Keton/Aldehyd (R1, R2)

1. Knoevenagel-Kondensation

Aktives Methylennitril (R3) Schwefel (S₈)

2. Schwefeladdition

Base (z.B. Morpholin)

α,β-ungesättigtes Nitril

 H₂O

Thiolat-Intermediat

3. Cyclisierung & Tautomerisierung

Substituiertes 2-Aminothiophen
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Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b055399?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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